Cas no 64695-99-4 (2-Bromo-5-fluoro-4-methoxybenzoic acid)

• Product Name: 2-Bromo-5-fluoro-4-methoxybenzoic acid
• CAS No: 64695-99-4
• MF: C₈H₆BrFO₃
• MW: 249.033845424652
• MDL: MFCD27996868
• CID: 1095493
• PubChem ID: 19261283
• Update Time: 2025-10-15

2-Bromo-5-fluoro-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-fluoro-4-methoxybenzoic acid
• 2-Brom-5,5-dimethyl-4-oxohexansaeure-methylester
• 2-Brom-5-chlor-pyridin-N-oxid
• 2-Brom-5-fluor-4-methoxybenzoesaeure
• AGN-PC-00K808
• CTK3D5722
• Hexanoic acid, 2-bromo-5,5-dimethyl-4-oxo-, methyl ester
• AKOS005215777
• Z1939446978
• G14846
• EN300-3014604
• 64695-99-4
• 2-Bromo-5-fluoro-4-methoxybenzoicacid

• MDL： MFCD27996868
• Inchi： 1S/C8H6BrFO3/c1-13-7-3-5(9)4(8(11)12)2-6(7)10/h2-3H,1H3,(H,11,12)
• InChI Key： GZCCDIYCLMPSIE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C(=O)O)F)OC

Computed Properties

• Exact Mass: 247.94843g/mol
• Monoisotopic Mass: 247.94843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2-Bromo-5-fluoro-4-methoxybenzoic acid

2-Bromo-5-fluoro-4-methoxybenzoic Acid: A Comprehensive Overview

2-Bromo-5-fluoro-4-methoxybenzoic acid (CAS No. 64695-99-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound, characterized by its unique structure, plays a pivotal role in the synthesis of various bioactive molecules and advanced materials. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel anti-tumor agents and neuroprotective compounds.

The molecular structure of 2-bromo-5-fluoro-4-methoxybenzoic acid is defined by a benzoic acid backbone with substituents at the 2, 4, and 5 positions. The bromine atom at position 2 introduces a significant degree of electronic and steric effects, while the methoxy group at position 4 contributes to increased solubility and bioavailability. The fluorine atom at position 5 further enhances the compound's stability and reactivity, making it an ideal building block for complex molecular architectures.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-bromo-5-fluoro-4-methoxybenzoic acid through a variety of methodologies. One prominent approach involves the directed ortho metalation of aromatic systems, followed by subsequent bromination and fluorination steps. These methods not only ensure high yields but also allow for precise control over the stereochemistry and regioselectivity of the final product.

In terms of applications, 2-bromo-5-fluoro-4-methoxybenzoic acid has been extensively utilized in medicinal chemistry as a key intermediate in the synthesis of heterocyclic compounds. For instance, it serves as a precursor for quinoline derivatives, which exhibit potent anti-cancer activity. Additionally, its role in the development of fluorescent probes for biomedical imaging has been well-documented, underscoring its versatility across multiple disciplines.

Emerging research has also explored the use of 2-bromo-5-fluoro-4-methoxybenzoic acid in polymer science. By incorporating this compound into polymeric frameworks, scientists have successfully synthesized materials with enhanced mechanical properties and thermal stability. These materials hold promise for applications in aerospace engineering and high-performance electronics.

Furthermore, recent studies have delved into the pharmacokinetic properties of 2-bromo-5-fluoro-4-methoxybenzoic acid, revealing its favorable absorption profile and low toxicity levels. These findings have paved the way for its potential use as a lead compound in preclinical drug development programs.

In conclusion, 2-bromo-5-fluoro-4-methoxybenzoic acid (CAS No. 64695-99-4) stands as a testament to the ingenuity of modern chemical synthesis and its far-reaching impact on diverse scientific domains. With ongoing research uncovering new avenues for its application, this compound is poised to remain at the forefront of chemical innovation for years to come.